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Compound of Interest

Compound Name: Tetraisocyanatosilane

Cat. No.: B009437 Get Quote

An In-depth Technical Guide to
Tetraisocyanatosilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetraisocyanatosilane, a highly

reactive organosilicon compound. It covers its chemical identity, properties, synthesis, and

applications, with a focus on its potential utility in advanced material science and drug

development.

Chemical Identity and Structure
Tetraisocyanatosilane, also known as silicon tetraisocyanate, is a volatile, colorless to yellow

liquid with a pungent odor.[1] It is characterized by a central silicon atom bonded to four

isocyanate (-N=C=O) groups.

Chemical Structure:

The molecule adopts a tetrahedral geometry around the central silicon atom.

CAS Number: 3410-77-3[2]

Molecular Formula: C₄N₄O₄Si[2][3]
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Synonyms: Silicon tetraisocyanate, Silane tetraisocyanate, Tetra(isocyanato)silane[1][2][3]

Physicochemical and Safety Data
Quantitative data regarding the properties and safety of tetraisocyanatosilane are

summarized in the tables below.

Table 1: Physicochemical Properties of Tetraisocyanatosilane

Property Value Reference

Molecular Weight 196.15 g/mol [1][2]

Melting Point 26 °C [1][2]

Boiling Point 186 °C [1][2]

Density 1.442 g/cm³ [1][2]

Flash Point 50 °C [1][2]

Refractive Index 1.4610 [1][2]

Vapor Pressure 0.158 mmHg at 25°C [1]

Hydrolytic Sensitivity
Reacts rapidly with moisture,

water, and protic solvents
[2]

Solubility

Soluble in organic solvents like

petroleum ether; insoluble in

water

Table 2: GHS Hazard and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.nbinno.com/article/silane-coupling-agents/exploring-the-role-of-silanes-in-polymer-modification-focus-on-silicone-chemistry-oh
https://pmc.ncbi.nlm.nih.gov/articles/PMC4965853/
https://www.benchchem.com/product/b009437
https://www.benchchem.com/product/b009437?utm_src=pdf-body
https://www.benchchem.com/product/b009437?utm_src=pdf-body
https://www.nbinno.com/article/silane-coupling-agents/exploring-the-role-of-silanes-in-polymer-modification-focus-on-silicone-chemistry-oh
https://pmc.ncbi.nlm.nih.gov/articles/PMC4965853/
https://www.nbinno.com/article/silane-coupling-agents/exploring-the-role-of-silanes-in-polymer-modification-focus-on-silicone-chemistry-oh
https://pmc.ncbi.nlm.nih.gov/articles/PMC4965853/
https://www.nbinno.com/article/silane-coupling-agents/exploring-the-role-of-silanes-in-polymer-modification-focus-on-silicone-chemistry-oh
https://pmc.ncbi.nlm.nih.gov/articles/PMC4965853/
https://www.nbinno.com/article/silane-coupling-agents/exploring-the-role-of-silanes-in-polymer-modification-focus-on-silicone-chemistry-oh
https://pmc.ncbi.nlm.nih.gov/articles/PMC4965853/
https://www.nbinno.com/article/silane-coupling-agents/exploring-the-role-of-silanes-in-polymer-modification-focus-on-silicone-chemistry-oh
https://pmc.ncbi.nlm.nih.gov/articles/PMC4965853/
https://www.nbinno.com/article/silane-coupling-agents/exploring-the-role-of-silanes-in-polymer-modification-focus-on-silicone-chemistry-oh
https://pmc.ncbi.nlm.nih.gov/articles/PMC4965853/
https://www.nbinno.com/article/silane-coupling-agents/exploring-the-role-of-silanes-in-polymer-modification-focus-on-silicone-chemistry-oh
https://pmc.ncbi.nlm.nih.gov/articles/PMC4965853/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Statement Reference

Hazard Statements H226
Flammable liquid and

vapor
[3]

H302 Harmful if swallowed [4]

H314

Causes severe skin

burns and eye

damage

[3]

H318
Causes serious eye

damage
[3]

H331 Toxic if inhaled [4]

H335
May cause respiratory

irritation
[3][4]

Precautionary

Statements
P210

Keep away from heat,

open flames, sparks. -

No smoking.

[3]

P260
Do not breathe

vapors.
[3]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[3][5]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5]

P310
Immediately call a

doctor.
[3]
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P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[5]

Synthesis and Experimental Protocol
The most common laboratory-scale synthesis of tetraisocyanatosilane involves the reaction

of silicon tetrachloride (SiCl₄) with a metal isocyanate, such as silver isocyanate (AgNCO).[3]

This reaction must be conducted under strictly anhydrous conditions to prevent hydrolysis of

the reactants and product.[3]

Reaction Scheme:

SiCl₄ + 4 AgNCO → Si(NCO)₄ + 4 AgCl

Detailed Experimental Protocol (General Method):

Materials: Silicon tetrachloride (SiCl₄), silver isocyanate (AgNCO), anhydrous toluene.

Apparatus: A three-necked round-bottom flask equipped with a reflux condenser, a dropping

funnel, a magnetic stirrer, and an inlet for inert gas (e.g., argon or nitrogen).

Procedure:

The reaction apparatus is thoroughly dried and assembled while hot. It is then allowed to

cool under a stream of dry inert gas.

Silver isocyanate (4 molar equivalents) is suspended in anhydrous toluene in the reaction

flask.

Silicon tetrachloride (1 molar equivalent), dissolved in anhydrous toluene, is added

dropwise to the stirred suspension from the dropping funnel.

After the addition is complete, the reaction mixture is heated to reflux (approximately

111°C for toluene) and maintained at this temperature with vigorous stirring for several

hours to ensure the reaction goes to completion.[3]
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The reaction progress can be monitored by techniques such as infrared (IR) spectroscopy

by observing the disappearance of the Si-Cl stretch and the appearance of the strong

isocyanate (-NCO) stretching band.

After cooling to room temperature, the precipitated silver chloride (AgCl) is removed by

filtration under an inert atmosphere.

The solvent is removed from the filtrate by distillation.

The crude tetraisocyanatosilane is then purified by fractional distillation under reduced

pressure.

Diagram of Synthetic Workflow:
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Reaction Setup

Reaction

Work-up and Purification

Assemble dry glassware under inert atmosphere

Suspend AgNCO in anhydrous toluene

Add SiCl4 in anhydrous toluene dropwise

Heat to reflux with stirring

Cool to room temperature

Filter to remove AgCl

Remove solvent by distillation

Purify by fractional distillation

Click to download full resolution via product page

Caption: Synthetic workflow for tetraisocyanatosilane.
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Chemical Reactivity and Applications
The high reactivity of the isocyanate groups makes tetraisocyanatosilane a versatile chemical

intermediate. It readily reacts with nucleophiles containing active hydrogen atoms, such as

amines, alcohols, and water.[3]

Reaction with Nucleophiles:

The silicon-isocyanate bond is susceptible to nucleophilic attack. For instance, with primary

amines, it forms silyl-urea linkages, and with alcohols, it forms silyl-urethane linkages.

Diagram of Nucleophilic Reactions:

Si(NCO)4

Primary Amine (R-NH2)

Reaction

Alcohol (R-OH)

Reaction

Silyl-Urea Linkage

Forms

Silyl-Urethane Linkage

Forms

Click to download full resolution via product page

Caption: Reactions of tetraisocyanatosilane with nucleophiles.

Applications:

Polymer Chemistry: It is used as a crosslinking agent in the production of certain resins and

polymers, enhancing their mechanical properties and durability.[1]

Ceramics Production: It serves as a precursor in the manufacturing of silicon nitride and

silicon carbide ceramics, which are valued for their high strength and thermal resistance.[1]
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Synthesis of Silicon-based Materials: It acts as a building block for creating other silicon-

containing compounds with unique properties.[1]

Relevance in Drug Development: A Potential for
Bioconjugation
While direct applications of tetraisocyanatosilane in drug development are not widely

documented, its chemical reactivity is highly relevant to the field of bioconjugation, a

cornerstone of modern drug delivery systems. The isocyanate groups can react with primary

amine groups present in biomolecules like proteins, peptides, and certain drug molecules to

form stable urea linkages.

This chemistry could potentially be employed to:

Functionalize Nanoparticles: Silica-based nanoparticles are explored as drug delivery

vehicles.[6] The surface of these nanoparticles could be functionalized using aminosilanes,

followed by reaction with tetraisocyanatosilane to introduce reactive isocyanate groups.

These groups can then be used to conjugate targeting ligands (e.g., antibodies, peptides) or

drug molecules.

Create Drug-Polymer Conjugates: Tetraisocyanatosilane could act as a linker to attach

drugs to polymers, forming prodrugs or drug-carrier conjugates designed for controlled

release.

Proposed Workflow for Nanoparticle Functionalization:
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Surface Modification

Activation

Bioconjugation

Silica Nanoparticle

Aminosilanization (e.g., with APTES)

Amine-functionalized Nanoparticle

Reaction with Tetraisocyanatosilane

Isocyanate-functionalized Nanoparticle

Conjugation

Drug or Targeting Ligand with -NH2 group

Drug-conjugated Nanoparticle

Click to download full resolution via product page

Caption: Workflow for nanoparticle bioconjugation.

It is crucial for researchers in drug development to note that the high reactivity and moisture

sensitivity of tetraisocyanatosilane necessitate stringent control over reaction conditions.[3]
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All bioconjugation strategies would need to be performed in anhydrous organic solvents to

prevent premature hydrolysis of the isocyanate groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

